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Compound of Interest

Compound Name: 5-Bromo-PAPS

Cat. No.: B1284173 Get Quote

This technical guide provides a comprehensive overview of 5-Bromo-PAPS (2-(5-Bromo-2-

pyridylazo)-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol), a sensitive colorimetric reagent. It is

intended for researchers, scientists, and drug development professionals, detailing its historical

development, synthesis process, chemical properties, and analytical applications.

Discovery and Historical Development
5-Bromo-PAPS was developed in the early 1980s to address the limitations of existing metal

chelating agents.[1] It was specifically engineered as a water-soluble derivative of 5-Br-PADAP

(2-(5-Bromo-2-pyridylazo)-5-diethylaminophenol), which had poor aqueous solubility that

limited its use in practical applications.[1] A significant breakthrough occurred in 1982 when

Makino and colleagues introduced its use for determining serum zinc levels, creating a highly

sensitive colorimetric method.[1][2] This innovation established 5-Bromo-PAPS as a versatile

and valuable chromogenic reagent in analytical chemistry.[1]

Chemical and Physical Properties
5-Bromo-PAPS is a reddish-brown crystalline powder.[3] Its key properties are summarized in

the table below.
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Property Value Reference

Chemical Name

2-(5-Bromo-2-pyridylazo)-5-[N-

n-propyl-N-(3-

sulfopropyl)amino]phenol,

disodium salt, dihydrate

[3][4]

Molecular Formula C₁₇H₁₉BrN₄Na₂O₄S·2H₂O [3][4]

Molecular Weight 537.34 g/mol [3][4]

CAS Number
158905-17-0 (dihydrate),

679787-08-7
[3][5]

Appearance
Reddish-brown crystalline

powder
[3]

Solubility

Highly soluble in water, forming

a clear, reddish-orange

solution

[3][5]

Storage Conditions
2-8 °C, protected from

moisture and light
[3]

Stability
Stable for at least 12 months

at 2-8°C
[3][6]

Synthesis Process
The synthesis of 5-Bromo-PAPS is a multi-step process that involves the creation of a

diazonium salt followed by a coupling reaction.[1]

Experimental Protocol: Synthesis of 5-Bromo-PAPS[1]

Diazotization: The synthesis begins with the diazotization of 5-bromo-2-aminopyridine. This

is typically achieved by reacting the aminopyridine with a nitrite source (e.g., sodium nitrite)

in an acidic medium to form the corresponding diazonium salt.

Coupling Reaction: The freshly prepared diazonium salt is then coupled with the coupling

agent, 5-[N-propyl-N-(3-sulfopropyl)amino]phenol. This azo coupling reaction forms the
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crude 5-Bromo-PAPS molecule.

Purification: The final product is purified to remove unreacted starting materials and

byproducts. Common purification methods include recrystallization or chromatography to

yield the final product as a disodium salt dihydrate.
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Synthesis Workflow for 5-Bromo-PAPS

Start: 5-bromo-2-aminopyridine

Diazotization
(e.g., NaNO₂, H⁺)

Diazonium Salt Intermediate

Azo Coupling Reaction

Coupling Agent:
5-[N-propyl-N-(3-sulfopropyl)amino]phenol

Crude 5-Bromo-PAPS

Purification
(Recrystallization or Chromatography)

Final Product:
Purified 5-Bromo-PAPS

Click to download full resolution via product page

Synthesis workflow for 5-Bromo-PAPS.
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Mechanism of Action and Applications
5-Bromo-PAPS functions as a highly sensitive colorimetric reagent for a variety of metal ions,

including zinc, copper, iron, nickel, and cobalt.[1][5][7]

Mechanism of Action

The core mechanism involves the formation of a stable coordination complex between the 5-
Bromo-PAPS molecule and a metal ion.[1][5] The pyridylazo group, along with other electron-

donating groups in the molecule, coordinates with the metal ion.[1] This interaction alters the

electronic structure of the chromophore, causing a significant shift in the maximum light

absorption wavelength (λmax) and a visible color change.[5][7] For instance, the uncomplexed

solution is typically yellow, while the zinc chelate is red, with a maximum absorbance at 552

nm.[5][7]

Mechanism of Metal Ion Detection

Metal Ion (e.g., Zn²⁺)

Metal-PAPS Complex
(Red Chelate)

Complexation Reaction
(pH 7.5 - 9.5)

5-Bromo-PAPS
(Yellow Solution)

Complexation Reaction
(pH 7.5 - 9.5)

Spectrophotometric
Detection at λmax

(e.g., 552 nm for Zinc)

Causes Color Change

Click to download full resolution via product page

Ligand-metal ion coordination mechanism.

Key Applications

Analytical Chemistry: Primarily used for the quantitative colorimetric determination of metal

ions in biological and environmental samples.[5]

Clinical Diagnostics: Employed in assays to measure serum levels of essential trace metals

like zinc and copper.[5]
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Biochemistry: Serves as a reagent for detecting pyrophosphate, a byproduct of nucleic acid

amplification processes like Loop-Mediated Isothermal Amplification (LAMP).[5][8]

Experimental Protocols: Zinc Determination Assay
The following is a generalized protocol for the quantitative determination of zinc in biological

samples using 5-Bromo-PAPS.

Reagents and Materials:

Color Developer Solution (containing 5-Bromo-PAPS in a buffered alkaline solution)

Zinc Calibrator (standard solution of known zinc concentration)

Purified water (for blank)

Sample (e.g., serum, plasma, tissue extract)

Microplate and microplate reader

Experimental Workflow:[9]

Sample Preparation:

Serum/Plasma: Remove any insoluble materials by centrifugation. Note: EDTA-plasma

cannot be used as EDTA interferes with the assay.

Tissue Samples: Homogenize the tissue in a 5% Trichloroacetic acid (TCA) solution,

incubate at 4-8°C, and centrifuge to collect the supernatant. The sample pH should be

adjusted to between 2.0 and 8.0.

Assay Procedure (Microplate):

Bring all reagents to room temperature.

To individual wells of a microplate, add 230 µL of the Color Developer Solution.
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Add 12 µL of the appropriate sample (Blank, Zinc Calibrator, or prepared sample) to each

well.

Mix gently and incubate at room temperature for 5 minutes.

Data Acquisition:

Measure the optical density (absorbance) at 560 nm (main wavelength) and 700 nm (sub-

wavelength for background correction).

Calculation:

The zinc concentration in the sample is calculated by comparing its absorbance to that of

the Zinc Calibrator.
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Experimental Workflow for Zinc Assay

Sample Preparation
(e.g., Centrifugation, TCA extraction)

Add Sample/Calibrator/Blank
(12 µL) to Wells

Reagent Preparation
(Bring to Room Temperature)

Pipette Color Developer
(230 µL) into Microplate Wells

Mix and Incubate
(5 minutes at Room Temp)

Measure Absorbance
(OD at 560 nm and 700 nm)

Calculate Zinc Concentration
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Workflow for a 5-Bromo-PAPS based zinc assay.

Quantitative Data Summary
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The following table summarizes key quantitative parameters associated with the use of 5-
Bromo-PAPS.

Parameter Value Metal Ion Conditions Reference

Maximum

Absorbance

(λmax)

552 nm Zinc (Zn²⁺) pH 7.5 - 9.5 [2][5]

Molar

Absorptivity (ε)

1.33 x 10⁵

L·mol⁻¹·cm⁻¹
Zinc (Zn²⁺) pH 7.5 - 9.5 [2]

Recommended

Reagent

Concentration

10 to 500 µM in

reaction solution
General - [10]

Pyrophosphate

Detection Limit
0.075 µmol/L Iron (Fe³⁺) Enzymatic assay [8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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